6,8-Dichloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride

• IUPAC Name: 6,8-dichloro-2-(chloromethyl)imidazo[1,2-a]pyridine;hydrochloride
• InChI: InChI=1S/C8H5Cl3N2.ClH/c9-2-6-4-13-3-5(10)1-7(11)8(13)12-6;/h1,3-4H,2H2;1H
• InChI Key: FFDINBXPZXZKPB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=CN2C=C1Cl)CCl)Cl.Cl
• Molecular Formula: C8H6Cl4N2
• Molecular Weight: 272.0 g/mol
• CAS No.: 1235440-45-5

Description

“6,8-Dichloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines have been assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are synthesized through various chemical reactions. For instance, a pseudo three-component reaction between 2-aminopyridines and two molecules of acetophenones catalyzed by p-toluenesulfonic acid (pTSA) or sulfuric acid is accomplished in solventless conditions.

Scientific Research Applications

Synthesis Applications

• Synthesis of Novel Derivatives

  6,8-Dichloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride is used in the synthesis of various derivatives. For instance, its reaction with different carbon and sulfur-centered nucleophiles under S RN 1 reaction conditions leads to the formation of new compounds (Vanelle, Szabo, & Crozet, 2008).

• Synthesis of Antibacterial Agents

  This compound is instrumental in synthesizing imidazo[1,2-a]pyridine derivatives with antibacterial properties. It forms hybrids with pyridine, thiazole, and pyrazole, showing significant antibacterial activity (Althagafi & Abdel‐Latif, 2021).

• Phosphitilation of Nucleosides

  The compound is useful in the selective O-phosphitilation of nucleoside phosphoramidite reagents, crucial for synthesizing mixed-base oligonucleotides (Gryaznov & Letsinger, 1992).

• Preparation of Polychlorinated Imidazo[1,2-α]Pyridnes

  It assists in synthesizing polychlorinated imidazo[1,2-α]pyridines, analogs of chlorinated benzimidazoles, which have various applications (Gudmundsson, Drach, & Townsend, 1997).

• Creation of Therapeutic Agents

  The imidazo[1,2-a]pyridine scaffold is recognized as a 'drug prejudice' scaffold with applications in medicinal chemistry, including in anticancer, antimicrobial, and antiviral therapies (Deep et al., 2016).

• Chemical Detoxification Applications

  Selenoester derivatives of imidazo[1,2-a]pyridine, synthesized using this compound, are used in chemical detoxification, particularly for treating mercury(II) chloride induced toxicity (Sharma et al., 2018).

Analytical Chemistry Applications

• Fluorescent Probes for Mercury Ion

  Novel imidazo[1,2-a]pyridine derivatives, synthesized using this compound, are efficient fluorescent probes for detecting mercury ions in various solutions (Shao et al., 2011).

• Crystal Structure Analysis

  This compound is also crucial in understanding the crystal structures of various derivatives, which is essential in materials science and pharmaceuticals (Ma et al., 2018).

Future Directions

The future directions in the field of imidazo[1,2-a]pyridines research involve the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes. This will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in a variety of biochemical reactions due to their versatile nature .

Result of Action

The functionalization of imidazo[1,2-a]pyridines is considered an efficient strategy for the construction of imidazo[1,2-a]pyridine derivatives .

Action Environment

It is known that the compound should be stored at room temperature .